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Compound of Interest

Compound Name: Polyporenic acid C

CAS No.: 465-18-9

Cat. No.: B1240876

Get Quote

Introduction and Significance
Polyporenic acid C is a lanostane-type triterpenoid found in various polypore fungi, notably

Fomitopsis betulina (formerly Piptoporus betulinus) and Buglossoporus quercinus.[1][2][3] This

class of secondary metabolites is of significant interest to the pharmaceutical and drug

development sectors due to a wide spectrum of biological activities, including antimicrobial,

anti-inflammatory, and cytotoxic effects.[3][4][5] The primary challenge in obtaining pure

Polyporenic acid C lies in its presence within a complex matrix of structurally similar

triterpenoids, necessitating a robust, multi-step purification strategy.

This guide provides a detailed, high-yield methodology designed for researchers and scientists.

It moves beyond a simple recitation of steps to explain the underlying principles of each

experimental choice, ensuring a reproducible and logically sound workflow from raw fungal

material to highly purified, analytically validated Polyporenic acid C.

Strategic Overview of the Purification Workflow
The isolation of Polyporenic acid C is achieved through a systematic reduction of chemical

complexity. The strategy employs sequential separation techniques, each leveraging different
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physicochemical properties of the target molecule to selectively enrich it at every stage. The

process begins with a non-selective bulk extraction, followed by strategic partitioning to remove

major classes of interfering compounds, and concludes with high-resolution chromatographic

techniques to resolve Polyporenic acid C from its close structural analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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